Cas no 89080-05-7 (Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester)

89080-05-7 structure
Product name:Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester
Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester
- 2-chloro-1-dimethoxyphosphoryl-3-methylpenta-1,3-diene
- Dimethyl (2-chloro-3-methylpenta-1,3-dien-1-yl)phosphonate
- DTXSID20751688
- 89080-05-7
-
- Inchi: InChI=1S/C8H14ClO3P/c1-5-7(2)8(9)6-13(10,11-3)12-4/h5-6H,1-4H3
- InChI Key: JISCYJOWXTYTLD-UHFFFAOYSA-N
- SMILES: CC=C(C)C(=CP(=O)(OC)OC)Cl
Computed Properties
- Exact Mass: 224.0369090g/mol
- Monoisotopic Mass: 224.0369090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 45.34000
- LogP: 3.51870
Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester Related Literature
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Roger Y. Bello Faraday Discuss., 2021,228, 378-393
89080-05-7 (Phosphonic acid, (2-chloro-3-methyl-1,3-pentadienyl)-, dimethyl ester) Related Products
- 5499-76-3(4-(2-Hydroxyanilino)methylene-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)
- 1494935-08-8({1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol)
- 2172527-63-6(4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol)
- 2680718-50-5(tert-butyl N-4-(2-bromophenoxy)-3-chlorophenylcarbamate)
- 932997-83-6(2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)
- 622794-55-2(1-(furan-2-yl)-3-4-(methylsulfanyl)phenyl-2,3-bis(morpholin-4-yl)propan-1-one)
- 15165-79-4(α-Naphthaleneacetic Acid Potassium Salt)
- 2229033-99-0(4-bromo-5-(1-ethynylcyclopropyl)-2-methoxyphenol)
- 27939-60-2(3-Cyclohexene-1-carboxaldehyde,dimethyl-)
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
